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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the molecular weight of D-Lactose
monohydrate, a critical parameter in research, development, and quality control within the
pharmaceutical and biotechnology industries. It details the compound's chemical formula, the
calculation of its molecular weight from constituent atomic masses, and outlines an
experimental protocol for its verification.

Chemical Composition and Molecular Weight

D-Lactose monohydrate is a disaccharide composed of one galactose and one glucose
molecule, with a single water molecule integrated into its crystal structure.[1][2] This water of
hydration is crucial to its stability and physical properties.[2] The empirical formula for D-
Lactose monohydrate is C12H22011-H20, which is often represented as C12H24012.[1][3][4][5]

The molecular weight is calculated by summing the atomic weights of its constituent atoms.
The standard atomic weights for carbon, hydrogen, and oxygen are based on the weighted
average of their natural isotopes.[6]

Data Presentation: Calculation of Molecular Weight

The molecular weight of D-Lactose monohydrate is consistently cited as approximately
360.31 g/mol .[4][5][7] The calculation based on the atomic weights of its constituent elements

confirms this value.
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Standard Total
Element Symbol Quantity Atomic Weight Contribution
(amu) (amu)
Carbon C 12 12.011[8] 144,132
Hydrogen H 24 1.008[9][10] 24.192
15.999[11][12]
Oxygen O 12 191.988
[13]
Total 360.312

Note: The final calculated value aligns with the widely accepted molecular weight of 360.31
g/mol .[14][15]

Importance in Drug Development

Lactose is a cornerstone excipient in the pharmaceutical industry, widely used as a filler,
diluent, and binder in solid dosage forms like tablets and capsules.[16][17] It is also utilized as
a carrier in dry powder inhalers (DPIs).[16][18] An accurate understanding of its molecular
weight is fundamental for:

o Formulation Stoichiometry: Ensuring precise calculations for drug substance-to-excipient
ratios.

o Analytical Chemistry: Calibrating and validating analytical methods such as high-
performance liquid chromatography (HPLC) and mass spectrometry.

e Quality Control: Verifying the identity and purity of raw materials to meet pharmacopoeial
standards.[17]

Experimental Determination of Molecular Weight

While the molecular weight can be calculated theoretically, its experimental verification is a
standard procedure in chemical analysis. Mass spectrometry is the most common and precise
technique for determining the molecular weight of small molecules like lactose.
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Experimental Protocol: Mass Spectrometry Analysis

This protocol outlines a general procedure for determining the molecular weight of D-Lactose
monohydrate using Electrospray lonization Mass Spectrometry (ESI-MS).

Objective: To experimentally verify the molecular weight of a D-Lactose monohydrate sample.

Materials:

D-Lactose monohydrate sample (pharmaceutical grade)

High-purity solvent (e.g., methanol/water mixture)

Mass spectrometer with an ESI source

Syringe pump and sample loop

Calibration standard (e.g., sodium iodide)

Methodology:

e Sample Preparation:

o Accurately weigh approximately 1 mg of D-Lactose monohydrate.

o Dissolve the sample in 10 mL of the solvent mixture to create a 100 pg/mL stock solution.

o Further dilute the stock solution to a final concentration suitable for ESI-MS analysis
(typically 1-10 pg/mL).

¢ |nstrument Calibration:

o Calibrate the mass spectrometer across the desired mass range using a known calibration
standard to ensure mass accuracy.

o Sample Infusion and lonization:

o Introduce the diluted sample solution into the ESI source via direct infusion using a syringe
pump at a constant flow rate (e.g., 5-10 pL/min).
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o Apply a high voltage to the ESI needle to generate a fine spray of charged droplets.

o A heated desolvation gas (e.g., nitrogen) is used to evaporate the solvent from the
droplets, leading to the formation of gas-phase ions of the analyte.

e Mass Analysis:

o The generated ions are guided into the mass analyzer (e.g., quadrupole, time-of-flight).

o The analyzer separates the ions based on their mass-to-charge ratio (m/z). Lactose
typically forms adducts with sodium ([M+Na]*) or potassium ([M+K]*), or a protonated
molecule ([M+H]*).

o Detection and Data Acquisition:

o The separated ions are detected, and their abundance is recorded as a function of their
m/z, generating a mass spectrum.

e Data Analysis:

o lIdentify the peaks in the mass spectrum corresponding to the lactose molecule. For
lactose monohydrate (MW = 360.31), the anhydrous lactose molecule (MW = 342.30) is
what is typically ionized.

o Expect to see a prominent peak for the sodium adduct [C12H22011 + Na]* at an m/z of
approximately 365.1.

o Calculate the molecular weight of the neutral molecule from the observed m/z of the
identified ion (e.g., for [M+Na]*, MW = m/z - 22.99).

o

Compare the experimentally determined molecular weight with the theoretical value.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the mass spectrometry protocol for
determining the molecular weight of D-Lactose monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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